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Document ID: ANP-HDNPA-202603

Abstract: This document provides a comprehensive technical guide on the synthesis,

properties, and applications of N-(4-hydroxy-2,6-dinitrophenyl)acetamide (DNAc), a key

intermediate in organic synthesis. Detailed, field-proven protocols for its preparation from N-(4-

hydroxyphenyl)acetamide (acetaminophen) and its subsequent conversion to valuable

downstream products such as 4-amino-2,6-dinitrophenol (isopicramic acid) are presented. This

guide is intended for researchers, chemists, and professionals in drug development and

materials science, offering insights into experimental causality, safety, and data interpretation.

Introduction: The Strategic Importance of DNAc
N-(4-hydroxy-2,6-dinitrophenyl)acetamide, hereafter referred to as DNAc, is a nitrated

aromatic compound that serves as a pivotal building block in multi-step organic syntheses. Its

structure, featuring a reactive hydroxyl group, an acetyl-protected amine, and two electron-

withdrawing nitro groups, makes it a versatile precursor for a range of specialized chemicals.

The strategic placement of the dinitro groups on the phenyl ring significantly influences the
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acidity of the phenolic proton and the reactivity of the aromatic system, opening pathways to

unique molecular scaffolds.

The primary utility of DNAc lies in its role as a precursor to 4-amino-2,6-dinitrophenol, also

known as isopicramic acid. This subsequent compound is a key starting material for the

synthesis of energetic materials and specialized dyes. The N-acetyl group in DNAc serves as a

temporary protecting group, which can be selectively removed under acidic conditions to

unmask the free amine.[1] This two-step approach, starting from the readily available and

inexpensive N-(4-hydroxyphenyl)acetamide (acetaminophen), provides a reliable and scalable

route to highly functionalized nitroaromatics.[1]

Physicochemical & Safety Data
A thorough understanding of the physical properties and safety hazards of DNAc is critical for

its effective and safe use in a laboratory setting.

Compound Properties
Property Value Source

CAS Number 7403-13-6 [2]

Molecular Formula C8H7N3O6 [2]

Molecular Weight 241.16 g/mol [2]

Appearance Yellow solid/precipitate [1][3]

Melting Point 182 °C [1]

Topological Polar Surface Area 141 Å² [2]

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 6 [2]

Safety & Handling
While specific GHS classifications for DNAc are not readily available, related compounds and

general principles of handling nitrated aromatics necessitate stringent safety protocols.[2] The
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starting material, acetaminophen, is a common analgesic, but its nitrated derivatives should be

handled with care.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(nitrile or neoprene), and safety glasses or goggles.

Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid

inhalation of dust or fumes.

Handling: Avoid creating dust. Use appropriate tools for transfer. Nitrated organic compounds

can be sensitive to shock, friction, and heat. While DNAc is not classified as a primary

explosive, it should be treated as a potentially energetic material.

Storage: Store in a cool, dry, well-ventilated area away from heat sources and strong

oxidizing agents.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

General hazard statements for similar chemical classes include skin and eye irritation.[4][5]

Synthesis Protocol: N-(4-hydroxy-2,6-
dinitrophenyl)acetamide (DNAc)
The following protocol details the synthesis of DNAc via the nitration of N-(4-

hydroxyphenyl)acetamide (acetaminophen). The reaction leverages a mixture of sulfuric acid

and ammonium nitrate to generate the nitronium ion (NO₂⁺) in situ, which then acts as the

electrophile in an electrophilic aromatic substitution reaction.

Rationale Behind Experimental Choices
Starting Material: Acetaminophen is an ideal precursor due to its low cost, high availability,

and the presence of an activating hydroxyl group and a moderately deactivating (but ortho,

para-directing) acetamido group.[1] The acetamido group directs the incoming nitro groups to

the ortho positions relative to the hydroxyl group.

Nitrating Agent: A mixture of a nitrate salt (ammonium nitrate) and concentrated sulfuric acid

provides a controlled and effective source of nitronium ions. Sulfuric acid protonates the
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nitrate, leading to the formation of H₂NO₃⁺, which then loses water to form NO₂⁺.

Temperature Control: The reaction is highly exothermic. Maintaining a low temperature is

crucial to prevent over-nitration, decomposition of the product, and runaway reactions.

Experimental Workflow Diagram
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Reagent Preparation

Nitration Reaction

Workup & Isolation

Acetaminophen
(N-(4-hydroxyphenyl)acetamide)

Dissolve Acetaminophen
in H₂SO₄ at 0-5 °C

Concentrated H₂SO₄ Ammonium Nitrate

Portion-wise addition
of NH₄NO₃

Stir at low temp.
(e.g., 1 hour)

Pour onto Crushed Ice

Filter Precipitate

Wash with Cold Water

Dry the Product

N-(4-hydroxy-2,6-dinitrophenyl)acetamide
(DNAc)
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N-(4-hydroxy-2,6-dinitrophenyl)acetamide
(DNAc)

Heat suspension to
90-95 °C (1 hour)

Dilute H₂SO₄

Cool to room temp.

Neutralize with
dilute Ammonia

Filter Precipitate

Wash with Cold Water

Dry the Product

4-amino-2,6-dinitrophenol
(Isopicramic Acid)

Click to download full resolution via product page

Caption: Workflow for the deacetylation of DNAc to Isopicramic Acid.
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Step-by-Step Protocol
Setup: Transfer the damp filter cake of DNAc (approx. 0.1 mol) directly to a beaker or flask

suitable for heating.

Hydrolysis: Add a solution of dilute sulfuric acid (e.g., prepared by adding 12.5 mL of

concentrated H₂SO₄ to 137.5 mL of water). [1]3. Reaction: Heat the suspension to 90-95 °C

with stirring for approximately 1 hour. [1]The solid will gradually dissolve as the hydrolysis

proceeds, forming the soluble sulfate salt of the amino-phenol.

Cooling & Precipitation: After the reaction is complete (monitored by TLC if desired), cool the

solution to room temperature.

Neutralization: Slowly add a dilute ammonia solution with stirring until the solution is

neutralized. The free 4-amino-2,6-dinitrophenol will precipitate out of the solution.

Isolation & Purification: Collect the solid product by vacuum filtration, wash with cold water,

and dry.

Further Synthetic Potential
The resulting 4-amino-2,6-dinitrophenol is a valuable intermediate itself. The primary amine can

be diazotized using sodium nitrite and a mineral acid to form 4-diazo-2,6-dinitrophenol, a

primary explosive. [1]Furthermore, the presence of amino and nitro groups makes these

compounds precursors for various azo dyes, which are widely used as colorants. [6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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